2,6-Dibromo-3,5-dihydroxybenzoic acid
Overview
Description
2,6-Dibromo-3,5-dihydroxybenzoic acid is a chemical compound with the molecular formula C7H4Br2O4 . It is also known as 3,5-Dibromo-γ-resorcylic acid . This compound belongs to the class of organic compounds known as salicylic acids .
Molecular Structure Analysis
The molecular structure of this compound consists of a benzoic acid core with bromine atoms at the 2 and 6 positions and hydroxyl groups at the 3 and 5 positions . The average mass of the molecule is 311.912 Da .Scientific Research Applications
Protonation and Dimerization
- A study conducted by Lajunen, Saarinen, and Parhi (1980) in "Talanta" examined the protonation equilibria of 2,6-dihydroxybenzoic acids. They discovered the formation of dimeric species H(6)L(2) and H(5)L(2), as well as monomeric species H(p)L in the acidic solutions of these acids (Lajunen, Saarinen, & Parhi, 1980).
Synthesis Optimization
- Wang Ku (2015) optimized the synthesis process of 2,6-Dihydroxyterephthalic Acid, a derivative of 2,6-Dihydroxybenzoic Acid. This process highlighted the importance of reaction temperature and time, contributing to a high yield and suitability for industrialization (Wang Ku, 2015).
Environmental Impact and Biodegradation
- Orhon, Cokgor, Katipoğlu, Insel, and Karahan (2010) investigated the fate of 2,6-dihydroxybenzoic acid in a mixed microbial culture. They observed its inhibitory impact on the biodegradation of peptone under aerobic conditions, showing its potential environmental effects (Orhon et al., 2010).
Analytical Chemistry Applications
- Papac, Wong, and Jones (1996) in "Analytical Chemistry" demonstrated the use of 2,5-Dihydroxybenzoic acid (a related compound) in matrix-assisted laser desorption/ionization time-of-flight mass spectrometry (MALDI/TOF), highlighting its significance in analytical chemistry (Papac, Wong, & Jones, 1996).
Crystal and Molecular Structure
- MacGillivray and Zaworotko (1994) determined the crystal and molecular structure of 2,6-dihydroxybenzoic acid. Their findings, published in the "Journal of Chemical Crystallography", contribute to a deeper understanding of the physical properties of this compound (MacGillivray & Zaworotko, 1994).
Ionization Process Study
- Rodante and Ceccaroni (1984) conducted a calorimetric study of the ionization process for 2,6-dihydroxybenzoic acid, adding to our understanding of its chemical behavior in different solvents (Rodante & Ceccaroni, 1984).
Safety and Hazards
While specific safety data for 2,6-Dibromo-3,5-dihydroxybenzoic acid is not available, related compounds such as 4-Bromo-3,5-dihydroxybenzoic acid are considered hazardous according to the 2012 OSHA Hazard Communication Standard . They may cause skin irritation, serious eye irritation, and respiratory irritation. They are harmful if swallowed, in contact with skin, or if inhaled .
properties
IUPAC Name |
2,6-dibromo-3,5-dihydroxybenzoic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H4Br2O4/c8-5-2(10)1-3(11)6(9)4(5)7(12)13/h1,10-11H,(H,12,13) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OPXCQMDSRYNBRW-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C(=C(C(=C1O)Br)C(=O)O)Br)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H4Br2O4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80372712 |
Source
|
| Record name | 2,6-dibromo-3,5-dihydroxybenzoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80372712 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
311.91 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
79200-80-9 |
Source
|
| Record name | 2,6-Dibromo-3,5-dihydroxybenzoic acid | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=79200-80-9 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 2,6-dibromo-3,5-dihydroxybenzoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80372712 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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